![molecular formula C12H9ClN2O5S B5113581 4-chloro-N-(4-hydroxyphenyl)-3-nitrobenzenesulfonamide](/img/structure/B5113581.png)
4-chloro-N-(4-hydroxyphenyl)-3-nitrobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(4-hydroxyphenyl)-3-nitrobenzenesulfonamide, also known as NSC 157058, is a chemical compound that has been extensively studied for its potential as a therapeutic agent. This compound has been shown to have a range of biological activities, including anti-inflammatory, antitumor, and antibacterial effects. In
Mechanism of Action
The mechanism of action of 4-chloro-N-(4-hydroxyphenyl)-3-nitrobenzenesulfonamide is not fully understood. However, it has been proposed that this compound exerts its biological effects by inhibiting the activity of various enzymes and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of pro-inflammatory prostaglandins. Additionally, this compound has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and complex. This compound has been shown to modulate various signaling pathways and enzymes, leading to changes in cellular processes such as inflammation, apoptosis, and proliferation. Additionally, this compound has been shown to have antioxidant activity, which may contribute to its anti-inflammatory and antitumor effects.
Advantages and Limitations for Lab Experiments
One advantage of using 4-chloro-N-(4-hydroxyphenyl)-3-nitrobenzenesulfonamide in lab experiments is its diverse range of biological activities. This compound can be used to study the mechanisms of inflammation, apoptosis, and proliferation, among other processes. Additionally, this compound has been shown to have antibacterial activity, making it a useful tool for studying bacterial infections.
One limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell lines, which may limit its use in certain assays. Additionally, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on 4-chloro-N-(4-hydroxyphenyl)-3-nitrobenzenesulfonamide. One area of interest is the development of analogs of this compound with improved potency and selectivity. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its effects on various signaling pathways and cellular processes. Finally, the potential therapeutic applications of this compound, particularly in the treatment of inflammatory and neoplastic diseases, warrant further investigation.
Synthesis Methods
The synthesis method for 4-chloro-N-(4-hydroxyphenyl)-3-nitrobenzenesulfonamide involves the reaction of 4-chloro-3-nitrobenzenesulfonamide with 4-hydroxyaniline in the presence of a base. This reaction yields the target compound, which can be purified by recrystallization. The purity and yield of the compound can be determined by various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
4-chloro-N-(4-hydroxyphenyl)-3-nitrobenzenesulfonamide has been extensively studied for its potential as a therapeutic agent. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to have antitumor activity by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, this compound has been shown to have antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
4-chloro-N-(4-hydroxyphenyl)-3-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O5S/c13-11-6-5-10(7-12(11)15(17)18)21(19,20)14-8-1-3-9(16)4-2-8/h1-7,14,16H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPCMOMXCXQLILH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.